Cas no 55973-70-1 (Methanone,1,1'-(1,4-piperazinediyl)bis[1-(4-aminophenyl)-)

• Product Name: Methanone,1,1'-(1,4-piperazinediyl)bis[1-(4-aminophenyl)-
• CAS No: 55973-70-1
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 377891
• PubChem ID: 91963
• Update Time: 2025-04-19

Methanone,1,1'-(1,4-piperazinediyl)bis[1-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-(4-aminobenzoyl)piperazin-1-yl]-(4-aminophenyl)methanone
• 1,4-bis(4-aminobenzoyl)piperazine
• 1,4-bis-(4-amino-benzoyl)-piperazine
• EINECS 259-927-6
• N,N'-Bis-(4-aminobenzoyl)-piperazin
• piperazine-1,4-diylbis[(4-aminophenyl)methanone]
• 1,4-bis-(4-Aminobenzoyl)piperazine
• NS00033433
• Oprea1_654249
• 55973-70-1
• DTXSID50204551
• SCHEMBL20261717
• 4-{[4-(4-aminobenzoyl)-1-piperazinyl]carbonyl}aniline
• Methanone,1,1'-(1,4-piperazinediyl)bis[1-(4-aminophenyl)-

• Inchi： 1S/C18H20N4O2/c19-15-5-1-13(2-6-15)17(23)21-9-11-22(12-10-21)18(24)14-3-7-16(20)8-4-14/h1-8H,9-12,19-20H2
• InChI Key： VZMALRANZODVRJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CCN(C(C2C=CC(=CC=2)N)=O)CC1

Computed Properties

• Exact Mass: 324.15900
• Monoisotopic Mass: 324.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.66000
• LogP: 2.48740